Cas no 84808-59-3 (perfluorotetramethylcyclohexane)

• Product Name: perfluorotetramethylcyclohexane
• CAS No: 84808-59-3
• MF: C₁₀F₂₀
• MW: 500.075073242188
• CID: 888199
• PubChem ID: 3546880
• Update Time: 2025-06-12

perfluorotetramethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• perfluorotetramethylcyclohexane
• 1,1,2,3,4,4,5,6-octafluoro-2,3,5,6-tetrakis(trifluoromethyl)cyclohexane
• APF 144
• DTXSID10393516
• 84808-59-3
• PERFLUORO(1,2,4,5-TETRAMETHYLCYCLOHEXANE)
• SCHEMBL3214827

• MDL： MFCD03094124
• Inchi： 1S/C10F20/c11-1(7(19,20)21)2(12,8(22,23)24)6(17,18)4(14,10(28,29)30)3(13,5(1,15)16)9(25,26)27
• InChI Key： XXIWRQOSNDBYRY-UHFFFAOYSA-N
• SMILES： FC1(C(F)(F)F)C(C(C(F)(F)F)(C(C(F)(F)F)(C(C1(C(F)(F)F)F)(F)F)F)F)(F)F

Computed Properties

• Exact Mass: 499.96800
• Monoisotopic Mass: 499.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.78
• Boiling Point: 144-146
• Flash Point: 32.3°C
• Refractive Index: 1.277
• PSA: 0.00000
• LogP: 6.35300

perfluorotetramethylcyclohexane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on perfluorotetramethylcyclohexane

Perfluorotetramethylcyclohexane (CAS No. 84808-59-3): A Comprehensive Overview

Perfluorotetramethylcyclohexane, identified by its chemical abstracts service number CAS No. 84808-59-3, is a fluorinated hydrocarbon that has garnered significant attention in the field of materials science and pharmaceutical research due to its unique properties. This compound, characterized by its fully fluorinated tetramethylcyclohexane structure, exhibits exceptional chemical stability, low reactivity, and a high boiling point, making it a valuable candidate for various industrial and scientific applications.

The molecular structure of perfluorotetramethylcyclohexane consists of a cyclohexane ring where all hydrogen atoms are replaced by fluorine atoms, and each carbon atom is substituted with methyl groups. This perfluorinated nature imparts remarkable thermal and chemical resistance, enabling its use in environments where conventional hydrocarbons would fail. The compound's high symmetry and stability make it an attractive candidate for use as a solvent in organic synthesis and as a component in advanced materials.

In recent years, the applications of perfluorinated compounds have expanded into the pharmaceutical sector, where their stability and inertness offer advantages in drug formulation and delivery. Research has begun to explore the potential of perfluorotetramethylcyclohexane as a carrier for therapeutic agents, particularly in contexts where controlled release is crucial. Its ability to maintain structural integrity under extreme conditions makes it a promising candidate for encapsulating sensitive biomolecules.

One of the most compelling aspects of perfluorotetramethylcyclohexane is its role in advanced material science. The compound's low surface tension and high thermal conductivity have led to investigations into its use as a coolant in high-performance electronic devices. Additionally, its compatibility with other fluorinated materials has opened up possibilities for creating novel polymers and coatings with enhanced durability and chemical resistance.

The synthesis of perfluorotetramethylcyclohexane presents unique challenges due to the complexity of introducing fluorine atoms into a hydrocarbon framework. Traditional methods often involve multi-step processes that require specialized equipment and reagents. However, recent advancements in fluorination techniques have made the production of such compounds more efficient and accessible. These improvements have not only reduced costs but also increased the availability of perfluorinated compounds for research and development purposes.

The environmental impact of perfluorinated compounds has also been a subject of extensive study. While their stability is advantageous in many applications, it also raises concerns about persistence in the environment. Ongoing research aims to develop methodologies for the safe disposal and recycling of these compounds, ensuring that their benefits can be harnessed without compromising ecological balance.

In conclusion, perfluorotetramethylcyclohexane (CAS No. 84808-59-3) represents a significant advancement in the field of fluorinated chemicals. Its unique properties have positioned it as a key material in pharmaceuticals, electronics, and materials science. As research continues to uncover new applications and refine synthesis methods, the potential uses for this compound are likely to expand even further, solidifying its importance in both industrial and academic settings.